Cas no 75399-07-4 (methyl 3-oxo-3-(pyrazin-2-yl)propanoate)

• Product Name: methyl 3-oxo-3-(pyrazin-2-yl)propanoate
• CAS No: 75399-07-4
• MF: C₈H₈N₂O₃
• MW: 180.16072177887
• MDL: MFCD15143155
• CID: 539618
• PubChem ID: 12672463
• Update Time: 2025-04-19

methyl 3-oxo-3-(pyrazin-2-yl)propanoate Chemical and Physical Properties

Names and Identifiers

• Pyrazinepropanoic acid, b-oxo-, methyl ester
• methyl 3-oxo-3-(pyrazin-2-yl)propanoate
• 3-Oxo-3-pyrazin-2-yl-propionicacidmethylester
• methyl 3-oxo-3-pyrazin-2-ylpropanoate
• b-oxo-pyrazinepropanoic acid methyl ester
• 2-Methoxycarbonylmethylcarbonylpyrazine
• -Oxo-2-?pyrazinepropanoic acid methyl ester
• SCHEMBL1459971
• 75399-07-4
• AM101234
• AKOS004910706
• 3-Oxo-3-pyrazin-2-yl-propionic acid methyl ester
• UWIAEBPGRWAKSD-UHFFFAOYSA-N
• F53444
• EN300-1126785

• MDL： MFCD15143155
• Inchi： 1S/C8H8N2O3/c1-13-8(12)4-7(11)6-5-9-2-3-10-6/h2-3,5H,4H2,1H3
• InChI Key： UWIAEBPGRWAKSD-UHFFFAOYSA-N
• SMILES： O(C)C(CC(C1C=NC=CN=1)=O)=O

Computed Properties

• Exact Mass: 180.05349212g/mol
• Monoisotopic Mass: 180.05349212g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 206
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 69.2Ų